4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 4-(chloromethyl)-2-cyclohexyl-5-methyl-1,3-oxazole
• InChI: InChI=1S/C11H16ClNO/c1-8-10(7-12)13-11(14-8)9-5-3-2-4-6-9/h9H,2-7H2,1H3
• InChI Key: RRFFJNNSNUTPTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2CCCCC2)CCl

Description

4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.1 g of the above prepared 2-cyclohexyl-4,5-dimethyl-oxazole 3-oxide (˜88.8 mmol) was dissolved in 325 ml of CH2Cl2 and treated dropwise with 9.755 ml of POCl3 (1.2 eq.). The reaction mixture was refluxed over night and then quenched by carefully pouring onto crashed ice/3N NaOH. Separation of the layers, additional extraction of the aqueous phase with CH2Cl2, washing with Na2CO3 and water, drying of the combined organic phase over sodium sulfate, evaporation of the solvents, and, finally, flash chromatography (SiO2, hexane/AcOEt=9/1) afforded 4.12 g of the title compound as yellowish oil, exhibiting in the 1H-NMR the typical signal at 4.46 ppm (2H). The other, unstable regioisomer was not isolated.